Entacapone EP Impurity D
Entacapone EP Impurity D
3-O-ethylentacapone is a C-nitro compound that is entacapone in which the phenolic hydroxy group that is meta to the nitro group has been converted into the corresponding ethyl ether. It is a monocarboxylic acid amide, a nitrile, an aromatic ether and a member of 2-nitrophenols. It derives from a 5-nitrovanillin and an entacapone.
Brand Name:
Vulcanchem
CAS No.:
857629-79-9
VCID:
VC0193601
InChI:
InChI=1S/C16H19N3O5/c1-4-18(5-2)16(21)12(10-17)7-11-8-13(19(22)23)15(20)14(9-11)24-6-3/h7-9,20H,4-6H2,1-3H3/b12-7+
SMILES:
CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])C#N
Molecular Formula:
C16H19N3O5
Molecular Weight:
333.34 g/mol
Entacapone EP Impurity D
CAS No.: 857629-79-9
Impurities
VCID: VC0193601
Molecular Formula: C16H19N3O5
Molecular Weight: 333.34 g/mol
Purity: > 95%
CAS No. | 857629-79-9 |
---|---|
Product Name | Entacapone EP Impurity D |
Molecular Formula | C16H19N3O5 |
Molecular Weight | 333.34 g/mol |
IUPAC Name | (E)-2-cyano-3-(3-ethoxy-4-hydroxy-5-nitrophenyl)-N,N-diethylprop-2-enamide |
Standard InChI | InChI=1S/C16H19N3O5/c1-4-18(5-2)16(21)12(10-17)7-11-8-13(19(22)23)15(20)14(9-11)24-6-3/h7-9,20H,4-6H2,1-3H3/b12-7+ |
Standard InChIKey | FGJZUPPLPIHQSE-KPKJPENVSA-N |
Isomeric SMILES | CCN(CC)C(=O)/C(=C/C1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])/C#N |
SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])C#N |
Canonical SMILES | CCN(CC)C(=O)C(=CC1=CC(=C(C(=C1)OCC)O)[N+](=O)[O-])C#N |
Appearance | Yellow Solid |
Description | 3-O-ethylentacapone is a C-nitro compound that is entacapone in which the phenolic hydroxy group that is meta to the nitro group has been converted into the corresponding ethyl ether. It is a monocarboxylic acid amide, a nitrile, an aromatic ether and a member of 2-nitrophenols. It derives from a 5-nitrovanillin and an entacapone. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (2E)-2-Cyano-3-(3-ethoxy-4-hydroxy-5-nitrophenyl)-N,N-diethyl-2-propenamide |
PubChem Compound | 11484393 |
Last Modified | Dec 23 2021 |
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